Cas no 1804857-47-3 (4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1804857-47-3
• MF: C₈H₄Cl₂F₅N
• MW: 280.022077560425
• CID: 4808088
• Update Time: 2025-05-23

4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F5N/c9-1-4-5(8(13,14)15)6(10)3(2-16-4)7(11)12/h2,7H,1H2
• InChI Key： GCXUOEZZEOFNHT-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(CCl)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804857-47-3): A Comprehensive Overview

4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804857-47-3) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound, characterized by its unique combination of chloro, chloromethyl, difluoromethyl, and trifluoromethyl substituents, serves as a key intermediate in the synthesis of advanced crop protection agents and bioactive molecules. The presence of multiple halogen and fluorinated groups enhances its reactivity and makes it a valuable building block for modern chemical synthesis.

The molecular structure of 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine features a pyridine core with strategic substitutions that influence its electronic properties and chemical behavior. Researchers have particularly focused on this compound due to its potential applications in developing novel pesticides with improved efficacy and environmental profiles. The difluoromethyl and trifluoromethyl groups are known to enhance biological activity and metabolic stability, making derivatives of this compound particularly interesting for agrochemical applications.

Recent studies highlight the growing importance of fluorinated pyridines like CAS 1804857-47-3 in addressing current agricultural challenges. With increasing global focus on sustainable farming practices and reduced environmental impact, this compound has emerged as a crucial component in the development of next-generation crop protection solutions. Its structural features allow for the creation of molecules with targeted activity against pests while minimizing non-target effects, addressing one of the key concerns in modern agriculture.

The synthesis and applications of 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine have become particularly relevant in light of recent trends in chemical research. Many researchers are searching for information about "fluorinated pyridine synthesis methods" or "halogenated pyridine applications in agriculture," reflecting the compound's significance in these areas. The unique combination of substituents in this molecule offers multiple sites for further chemical modification, making it a versatile intermediate for various synthetic pathways.

From a commercial perspective, the demand for CAS 1804857-47-3 has been steadily increasing, particularly in regions with advanced agricultural sectors. Manufacturers and suppliers are focusing on optimizing production processes to meet the growing needs of agrochemical companies developing new active ingredients. The compound's stability and reactivity profile make it suitable for scale-up production, though handling requires proper expertise due to its reactive functional groups.

In pharmaceutical research, derivatives of 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine have shown potential as scaffolds for drug discovery. The presence of fluorine atoms can significantly influence a molecule's pharmacokinetic properties, making this compound interesting for medicinal chemistry applications. Researchers are particularly interested in its potential use for developing treatments for various diseases, though most current applications remain in the agrochemical domain.

The environmental fate and ecological impact of compounds containing difluoromethyl and trifluoromethyl groups have become important considerations in recent years. As regulatory requirements for agrochemicals become more stringent, understanding the degradation pathways and ecological effects of intermediates like CAS 1804857-47-3 has gained prominence. This aligns with current search trends focusing on "environmental profile of fluorinated pesticides" and "sustainable agrochemical intermediates."

Analytical characterization of 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The distinct spectral signatures of its various functional groups allow for precise identification and purity assessment, which is crucial for its applications in fine chemical synthesis. Quality control measures for this compound are particularly important given its role as an intermediate in high-value products.

Looking forward, the market prospects for CAS 1804857-47-3 appear promising, driven by the continuous innovation in crop protection chemistry. The compound's unique structural features position it well for incorporation into new active ingredients designed to address emerging pest resistance issues. Industry experts predict sustained interest in such fluorinated pyridine derivatives as agricultural challenges evolve and the need for more effective solutions grows.

In conclusion, 4-Chloro-2-(chloromethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine represents an important class of fluorinated heterocyclic compounds with significant potential in agrochemical applications. Its combination of reactive sites and fluorine substitutions makes it a valuable building block for modern chemical synthesis. As research continues to explore its full potential, this compound is likely to maintain its relevance in addressing current and future challenges in crop protection and beyond.